4-Amino-2-ethylpyrimidine-5-carbonitrile
Overview
Description
4-Amino-2-ethylpyrimidine-5-carbonitrile, also known as 4-AEP, is an organic compound that is widely used in the scientific research community. It is most commonly used as a reagent in organic synthesis, but it also has scientific applications in biochemistry, physiology, and other fields. This article will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions related to 4-AEP.
Scientific Research Applications
Organic Synthesis: Building Block for Heterocyclic Compounds
In organic synthesis, this compound serves as a versatile building block for creating various heterocyclic compounds . Its structure allows for multiple reactions, making it a valuable starting material for synthesizing more complex molecules with potential pharmaceutical applications.
Material Science: Synthesis of Advanced Materials
While specific applications in material science are not directly cited, the properties of pyrimidine derivatives like 4-Amino-2-ethylpyrimidine-5-carbonitrile suggest potential use in the synthesis of advanced materials. These could include organic semiconductors or materials with unique optical properties .
Agriculture: Potential Role in Pesticide Development
The chemical structure of 4-Amino-2-ethylpyrimidine-5-carbonitrile indicates potential for developing novel pesticides. Pyrimidine derivatives are often explored for their biological activity, which could be harnessed in agriculture to protect crops from pests and diseases .
Analytical Chemistry: Chromatography and Spectroscopy
This compound can be used in analytical chemistry, particularly in chromatography and spectroscopy methods such as NMR, HPLC, LC-MS, and UPLC, to analyze or separate chemical mixtures . It may serve as a standard or a reagent in various analytical procedures.
Environmental Science: Monitoring Environmental Pollutants
Though not explicitly mentioned, compounds like 4-Amino-2-ethylpyrimidine-5-carbonitrile could be used in environmental science to monitor pollutants. Its reactivity and detectability by analytical methods make it a candidate for tracing or quantifying environmental contaminants .
Mechanism of Action
Target of Action
The primary target of 4-Amino-2-ethylpyrimidine-5-carbonitrile is the epidermal growth factor receptor (EGFR), a tyrosine kinase . EGFR plays a crucial role in cell proliferation and survival, making it a significant target in cancer treatment .
Mode of Action
4-Amino-2-ethylpyrimidine-5-carbonitrile acts as an ATP-mimicking tyrosine kinase inhibitor . It competes with ATP for binding to the kinase domain of EGFR, thereby inhibiting the receptor’s activation and downstream signaling .
Biochemical Pathways
By inhibiting EGFR, 4-Amino-2-ethylpyrimidine-5-carbonitrile affects several biochemical pathways. The most notable is the MAPK/ERK pathway, which is involved in cell proliferation and survival . Inhibition of this pathway can lead to cell cycle arrest and apoptosis .
Result of Action
The inhibition of EGFR by 4-Amino-2-ethylpyrimidine-5-carbonitrile can lead to significant molecular and cellular effects. For instance, it has been shown to arrest the cell cycle at the G2/M phase and induce apoptosis in various cancer cell lines . Additionally, it upregulates the level of caspase-3, a key enzyme involved in apoptosis .
properties
IUPAC Name |
4-amino-2-ethylpyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-2-6-10-4-5(3-8)7(9)11-6/h4H,2H2,1H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IICZPRJRQVCUPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(C(=N1)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70632418 |
Source
|
| Record name | 4-Amino-2-ethylpyrimidine-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70632418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-ethylpyrimidine-5-carbonitrile | |
CAS RN |
76574-45-3 |
Source
|
| Record name | 4-Amino-2-ethylpyrimidine-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70632418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,4'-Bis[di(3,5-xylyl)amino]-4''-phenyltriphenylamine](/img/structure/B1290699.png)
